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Compound of Interest

Compound Name: Homarine

Cat. No.: B125210

Essential Safety and Handling Guide for
Homarine

This guide provides immediate safety, operational, and disposal protocols for laboratory
professionals handling Homarine. Adherence to these procedures is crucial for ensuring
personal safety and minimizing environmental impact.

Homarine: Key Safety Information

Homarine is a naturally occurring quaternary ammonium salt found primarily in marine
organisms.[1][2] While research indicates low toxicity, its hydrochloride salt is classified with
specific hazards.[1][3] It is also noted to be a hygroscopic substance, readily absorbing
moisture from the air.[4][5]

Quantitative Data Summary
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Property Value Source
Chemical Formula C7H7NO2 [2]
Molar Mass 137.14 g/mol [6]
CAS Number 445-30-7 [2]
Appearance Crystals or fine needles [7]

Freely soluble in water; less
Solubility soluble in methanol and [7]

ethanol

Harmful if swallowed (H302),

) Causes skin irritation (H315),
Hazards (as Hydrochloride

Causes serious eye irritation [3]
Salt)

(H319), Harmful if inhaled
(H332)

Personal Protective Equipment (PPE)

To ensure safety when handling Homarine, particularly its salt forms, the following personal
protective equipment is mandatory.

e Hand Protection: Wear compatible chemical-resistant gloves.[3] Gloves must be inspected
before use and disposed of properly after handling.[8]

o Eye and Face Protection: Use chemical safety goggles or a face shield to prevent splashes.

[3]

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
is required if working outside of a fume hood or in poorly ventilated areas.[3]

» Skin and Body Protection: A laboratory coat is required. Ensure it is buttoned to protect from
potential splashes.

Operational Plan: Step-by-Step Handling Protocol
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Due to Homarine's hygroscopic nature, special care must be taken to minimize its exposure to
atmospheric moisture.

Preparation:

e Work Area: Conduct all weighing and handling of solid Homarine in a controlled
environment, such as a chemical fume hood or a glove box, to minimize inhalation exposure
and moisture absorption.[3][5]

» Equipment: Ensure all glassware and tools are clean and thoroughly dry before use. Oven-
drying glassware is recommended.[9]

o Spill Kit: Have a chemical spill kit readily accessible. The kit should contain absorbent
materials, neutralizers for acids/bases if applicable, and appropriate waste disposal bags.
[10]

Handling:

o Storage Container: Keep the Homarine container tightly sealed when not in use and store it
in a cool, dry place, preferably in a desiccator.[2][5]

» Weighing: When weighing, work quickly to minimize the time the compound is exposed to
the air.[2]

e Solution Preparation: If preparing a solution, add the weighed Homarine to the solvent in a
closed container and mix until dissolved.

Workflow for Handling Homarine
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Caption: Workflow for the safe handling of Homarine in a laboratory setting.
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Emergency Procedures

Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[3] Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.

Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[3] If not breathing, provide artificial respiration. Seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting.[3] Seek immediate medical
attention.

Spills:
Evacuate: Alert others in the immediate area and evacuate if necessary.
Ventilate: Ensure adequate ventilation, such as a fume hood, to disperse vapors.[3]

Contain: For small spills, use an absorbent material (e.g., vermiculite, sand) to contain the
spill.

Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly with soap and water.[3]

Disposal Plan

As a quaternary ammonium compound, Homarine may be toxic to aquatic life and should be
disposed of as hazardous chemical waste.[4]

» Solid Waste: Collect unused solid Homarine and any contaminated materials (e.g., weigh
boats, gloves, absorbent pads) in a clearly labeled, sealed container for hazardous waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://www.benchchem.com/product/b125210?utm_src=pdf-body
https://www.mass.gov/doc/draft-quaternary-ammonium-compounds-policy-analysis-july-12-2022/download
https://www.benchchem.com/product/b125210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Liquid Waste: Aqueous solutions of Homarine should be collected in a designated
hazardous waste container. Do not dispose of Homarine solutions down the drain.[4]

o Disposal Method: All waste containing Homarine must be disposed of through a licensed
hazardous waste disposal service, in accordance with local, state, and federal regulations.
[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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